Cas no 53488-80-5 (3-ACETYL-2-HYDROXY-6-METHYL-PYRAN-4-ONE)

• Product Name: 3-ACETYL-2-HYDROXY-6-METHYL-PYRAN-4-ONE
• CAS No: 53488-80-5
• MF: C₈H₈O₄
• MW: 168.146722793579
• CID: 938633
• PubChem ID: 54678494
• Update Time: 2025-04-19

3-ACETYL-2-HYDROXY-6-METHYL-PYRAN-4-ONE Chemical and Physical Properties

Names and Identifiers

• 3-ACETYL-2-HYDROXY-6-METHYL-PYRAN-4-ONE
• 2KAG279R6R
• 3-Acetyl-6-methyl-2H-pyran-2,4(3H)-dione. enol form
• STL146176
• Caswell No. 278
• 3-acetyl-6-methylpyran-2,4(3h)-dione
• 4H-Pyran-4-one, 3-acetyl-2-hydroxy-6-methyl-
• 3-Acetyl-6-methyl-2H-pyran-2,4(3H)-dione, ion(1-),
• SCHEMBL14447243
• Z104500152
• 3-acetyl-4-hydroxy-6-methylpyran-2-one
• BDBM50012423
• EPA Pesticide Chemical Code 027801
• NCGC00246194-01
• HSDB 291
• STK801879
• DHA (VAN)
• AKOS000120795
• AI3-01464
• Q920725
• dehydroacetic-acid
• 3-acetyl-6-methyl-3,4-dihydro-2H-2,4-pyrandione
• DEHYDROACETIC ACID [MART.]
• DB-365912
• (3E)-3-(1-Hydroxyethylidene)-6-methyl-2H-pyran-2,4(3H)-dione
• BRN 0006129
• 53488-80-5
• DEHYDROACETIC ACID [HSDB]
• 2H-Pyran-2-one, 3-acetyl-4-hydroxy-6-methyl-
• CHEMBL1724669
• DTXSID70874033
• 4-17-00-06699 (Beilstein Handbook Reference)
• Dehydroacetic enol form
• HMS2267L15
• NS00079672
• 3-Acetyl-4-hydroxy-6-methyl-2H-pyran-2-one
• MLS001049074
• AKOS003406223
• DTXSID60892342
• SCHEMBL17788
• Dehydroacetic Acid [USAN]
• 3-Acetyl-4-hydroxy-6-methyl-2H-pyran-2-one #
• 4-Hexenoic acid, 2-acetyl-5-hydroxy-3-oxo-, delta-lactone
• DEHYDROACETIC ACID [II]
• 3-(1-Hydroxyethylidene)-6-methyl-2H-pyran-2,4(3H)-dione
• 771-03-9
• 3-Acetyl-4-hydroxy-6-methyl-pyran-2-one
• CS-0371456
• DEHYDROACETIC ACID [USP-RS]
• UNII-2KAG279R6R
• EINECS 208-293-9
• Dehydroacetic acid;2-Acetyl-5-hydroxy-3-oxo-4-hexenoic acid delta-lactone; DHA
• EINECS 212-227-4
• DEHYDROACETIC ACID [MI]
• 3-acetyl-2-hydroxy-6-methyl-4H-pyran-4-one
• 45990-86-1
• SCHEMBL1308058
• DEHYDROACETIC ACID [FCC]
• NSC 139150
• 3-acetyl-6-methyl-4-hydroxy-2-pyrone
• 3-Acetyl-6-methyl-4-hydroxypyran-2-one
• 3-acetyl-4-hydroxy-6-methyl-2H -pyran-2-one
• Kyselina dehydroacetova [Czech]
• 2-Hydroxy-3-acetyl-6-methyl-4-pyrone
• AKOS004119848
• SMR000386912
• 2-Acetyl-5-hydroxy-3-oxo-4-hexenoic acid, delta-lactone
• DTXSID801015814
• NSC-139150
• DTXSID20892343
• CHEMBL3306255

• Inchi： 1S/C8H8O4/c1-4-3-6(10)7(5(2)9)8(11)12-4/h3,10H,1-2H3
• InChI Key： PKLPQOJFHFGVBS-UHFFFAOYSA-N
• SMILES： O1C(C(C(C)=O)=C(C=C1C)O)=O

Computed Properties

• Exact Mass: 168.04200
• Monoisotopic Mass: 168.04225873g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• PSA: 67.51000
• LogP: 0.85640